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Compound of Interest

Compound Name: 4-Bromo-2H-chromen-2-one

Cat. No.: B3059034 Get Quote

Recommended Synthetic Workflow
The overall strategy is designed for regiochemical control, ensuring the bromine is introduced

specifically at the desired C4 position.
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Stage 1: 4-Hydroxycoumarin Synthesis

Stage 2: Bromination

Phenol

Cyclocondensation

Malonic Acid / Ester

4-Hydroxy-2H-chromen-2-one

Hydroxyl Substitution

Brominating Agent (e.g., PBr3)

4-Bromo-2H-chromen-2-one

Low Yield of
4-Bromo-2H-chromen-2-one Is the Brominating Agent Active?

Is the Reaction Temperature Optimal?
Yes

Use fresh PBr₃ or POBr₃.
Consider alternative reagents.

No

Was Hydrolysis Prevented During Workup?
Yes

Increase temperature cautiously.
Monitor by TLC.

No

Use anhydrous workup conditions.
Pour onto ice and extract quickly.

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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